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Compound of Interest |

Compound Name: beta-Citraurin
CAS No.: 650-69-1
Cat. No.: B162417
Get Quote
. J

Executive Summary & Core Directive

As researchers, we often treat disposal as an afterthought—a janitorial task rather than a
scientific one. This is a critical error. The integrity of a laboratory is defined not just by what it
produces, but by how it manages its waste.

beta-Citraurin is an apocarotenoid pigment. While the pure substance is generally classified
as low-toxicity under GHS criteria (often "Not Classified" or Category 4), it is rarely found in
isolation during disposal. It is almost exclusively disposed of within a solvent matrix (e.g.,
Acetone, Ethanol, Hexane) or as a degraded solid.

The Core Safety Axiom: Treat the waste stream according to its most hazardous component.
For beta-Citraurin, the hazard is rarely the pigment itself, but the organic solvent carrying it.

Chemical Profile & Pre-Disposal Assessment

Before initiating any disposal workflow, you must characterize the physical state of the material.
This "Stop and Think" phase prevents the most common laboratory violation: improper
commingling of incompatible waste streams.
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Chemical Characterization Table

Property Specification Implications for Disposal

Labeling requirement (do not

Compound Name beta-Citraurin o
use abbreviations).
Required for waste
CAS Number 1934-28-7 o
manifesting.
_ _ Dust hazard; requires
Physical State Solid (Red-orange powder)

particulate control.

) - ) ) CRITICAL.: Dictates "Organic
Lipophilic (Soluble in organic

Solubility vents) Waste" stream. Insoluble in
solvents
water (do not drain dispose).

Degraded product often
Stability Light/Oxygen Sensitive contains uncharacterized

oxidation byproducts.

Regulated based on
RCRA Status Not Listed (P or U list) Characteristics (Ignitability if in

solvent).

Operational Disposal Protocols
Protocol A: Disposal of Pure Solid Standards (Expired or
Degraded)

Context: You have a vial of beta-Citraurin that has oxidized (turned white/gray) or passed its
retest date.

» Do Not Solubilize: Never dissolve a solid waste just to pour it into a liquid carboy. This
increases the volume of hazardous waste and disposal costs.

o Containerization: Keep the substance in its original primary container (glass vial).

o Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to
contain any potential glass breakage or dust leakage.
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» Labeling: Affix a hazardous waste tag.
o Constituents: "beta-Citraurin (Solid), 100%"

o Hazard Checkbox: "Toxic" (Standard precautionary classification for bioactive standards)
or "Non-Regulated" depending on your specific EHS threshold.

o Stream: Solid Chemical Waste (Incineration).

Protocol B: Disposal of Liquid Waste (Experimental
Residues)

Context: You have HPLC effluent, extraction residues, or stock solutions. This is the highest
risk scenario.

The Separation Rule: You must segregate based on the solvent, not the solute.
e Scenario 1: Non-Halogenated Solvents (Acetone, Ethanol, Methanol, Hexane)
o Action: Pour into the "Organic Solvents (Non-Halogenated)" carboy.
o RCRA Code: Likely DOO1 (Ignitable).

o Precaution: Ensure the carboy is grounded if the solvent volume is high to prevent static
discharge.

e Scenario 2: Halogenated Solvents (Chloroform, Dichloromethane)
o Action: Pour into the "Halogenated Waste" carboy.

o Reasoning: Halogenated waste is significantly more expensive to incinerate.
Contaminating a non-halogenated stream with even small amounts of chloroform
upgrades the entire container to the more expensive tier.

Protocol C: Contaminated Debris (The "Trace" Waste)

Context: Pipette tips, weighing boats, and gloves contaminated with beta-Citraurin.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b162417/docs?utm_src=pdf-body#standard-operating-procedure-beta-citraurin-disposal-waste-management
https://www.benchchem.com/product/b162417/docs?utm_src=pdf-body#standard-operating-procedure-beta-citraurin-disposal-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

» Evaporation: Ensure all volatile solvents have evaporated from the debris in a fume hood.

e Bagging: Collect in a dedicated "Chemically Contaminated Solid Waste" bag (usually yellow
or clear with specific labeling).

» Prohibition: Do NOT throw into the regular trash. While beta-Citraurin is natural, laboratory
standards are highly concentrated. Regular trash disposal can trigger "unknown powder"
alarms at municipal waste facilities.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for beta-Citraurin disposal. It is
designed to be printed and posted near waste accumulation areas.

Start: Waste |dentification

What is the Physical State?

. — . Contaminated Debris
Solid (Pure Standard) Liquid (Solution/Effluent) (Tips, Vials, Gloves)
Pack in Vial Evaporate Solvents

Stream: Solid Chemical Waste Stream: Chemically Contaminated Solids

Identify Solvent Matrix

(Incineration) (Do NOT use Trash)

Contains Halogens

Halogenated Solvent? Non-Halogenated Solvent?
(DCM, Chloroform) (Ethanol, Acetone, Hexane)

Stream: Halogenated Liquid Waste Stream: Organic Liquid Waste
(High Temp Incineration) (Fuel Blending/Recovery)
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Figure 1: Decision Matrix for beta-Citraurin Waste Streams. Note that liquid disposal path is
dictated entirely by the solvent carrier.

Regulatory Compliance & RCRA Codes

In the United States, the Resource Conservation and Recovery Act (RCRA) governs chemical
disposal. As a Senior Scientist, you must ensure your waste manifests match the physical
reality of the container.

RCRA Hazard
Waste Component EPA Waste Code Notes
Class
Treat as "Non-RCRA
] ) ) Non-Regulated None (Unless P/U Regulated Chemical
beta-Citraurin (Solid) ) )
(Typical) listed) Waste" unless local
statutes differ.
] ] Common solvent for
Acetone Solution Ignitable D001, FO03 )
carotenoids.
) ] Neurotoxic potential;
Hexane Solution Ignitable D001 _
handle in hood.[1]
Methanol Solution Ignitable D001, FO03 High flammability risk.

Self-Validation Step: Before sealing any waste container, ask: If this container leaked, would
the label tell the emergency responder exactly what hazards (flammability, toxicity) they are
facing? If the answer is no, the protocol has failed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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& Waste Management]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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